Cas no 1446757-57-8 (5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid)

5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid structure
1446757-57-8 structure
Product Name:5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
CAS No:1446757-57-8
MF:C11H9BrO4
MW:285.090762853622
CID:5616377
PubChem ID:132117879
Update Time:2023-09-05

5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1446757-57-8
    • SCHEMBL19586030
    • 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
    • EN300-1074186
    • 5-bromo-1,3-dihydroindene-2,2-dicarboxylic acid
    • BrC=1C=C2CC(CC2=CC=1)(C(=O)O)C(=O)O
    • 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
    • 2H-Indene-2,2-dicarboxylic acid, 5-bromo-1,3-dihydro-
    • Inchi: 1S/C11H9BrO4/c12-8-2-1-6-4-11(9(13)14,10(15)16)5-7(6)3-8/h1-3H,4-5H2,(H,13,14)(H,15,16)
    • InChI Key: MXMKVOGCCCURKN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CC(C(=O)O)(C(=O)O)C2

Computed Properties

  • Exact Mass: 283.96842g/mol
  • Monoisotopic Mass: 283.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.808±0.06 g/cm3(Predicted)
  • Boiling Point: 493.7±45.0 °C(Predicted)
  • pka: 2.94±0.20(Predicted)

5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Pricemore >>

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